Cas no 864779-30-6 (Stachyanthuside A)
Stachyanthuside A Chemical and Physical Properties
Names and Identifiers
-
- 3'-O-methylellagic acid 4-O-(beta-D-glucoside)
- 3-O-methylellagic acid 4'-glucoside
- Stachyanthuside A
- 2-(β-D-Glucopyranosyloxy)-3,7-dihydroxy-8-methoxy[1]benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione (ACI)
- HY-N7679
- DTXSID301115025
- [1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione, 2-(beta-D-glucopyranosyloxy)-3,7-dihydroxy-8-methoxy-
- CS-0135187
- 2-(beta-D-Glucopyranosyloxy)-3,7-dihydroxy-8-methoxy[1]benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione
- AKOS040758404
- 864779-30-6
- DA-67775
- 2-(I(2)-D-Glucopyranosyloxy)-3,7-dihydroxy-8-methoxy[1]benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione
-
- Inchi: 1S/C21H18O13/c1-30-16-7(23)2-5-11-10-6(20(29)34-18(11)16)3-8(13(25)17(10)33-19(5)28)31-21-15(27)14(26)12(24)9(4-22)32-21/h2-3,9,12,14-15,21-27H,4H2,1H3/t9-,12-,14+,15-,21-/m1/s1
- InChI Key: BBCVPHJIWIMGCN-OZJCBLQYSA-N
- SMILES: O(C1C(O)=CC2=C3C4C(OC2=O)=C(O)C(O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)=CC=4C(OC=13)=O)C
Computed Properties
- Exact Mass: 478.07474062g/mol
- Monoisotopic Mass: 478.07474062g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 34
- Rotatable Bond Count: 4
- Complexity: 808
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 202Ų
Stachyanthuside A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N7679-1mg |
Stachyanthuside A |
864779-30-6 | 1mg |
¥3200 | 2022-03-28 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S934686-2mg |
Stachyanthuside A |
864779-30-6 | ≥98% | 2mg |
¥5,112.00 | 2022-09-28 |
Stachyanthuside A Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Stachyanthuside A
Comprehensive Overview of Stachyanthuside A (CAS No. 864779-30-6): Properties, Applications, and Research Insights
Stachyanthuside A (CAS No. 864779-30-6) is a bioactive natural compound that has garnered significant attention in recent years due to its potential therapeutic applications. This compound belongs to the class of glycosides, which are known for their diverse biological activities. Researchers and pharmaceutical companies are increasingly interested in Stachyanthuside A for its unique chemical structure and promising pharmacological properties. In this article, we delve into the molecular characteristics, sources, and potential uses of this compound, while also addressing common queries and trends in the field.
The chemical structure of Stachyanthuside A features a glycosidic linkage, which is a hallmark of its bioactivity. The CAS No. 864779-30-6 uniquely identifies this compound, ensuring accurate referencing in scientific literature and databases. Recent studies have highlighted its antioxidant and anti-inflammatory properties, making it a subject of interest for natural product research and drug discovery. These properties align with the growing consumer demand for plant-derived therapeutics and sustainable medicine, which are currently trending topics in healthcare and biotechnology.
One of the most frequently searched questions about Stachyanthuside A is its source and extraction methods. This compound is typically isolated from specific plant species, often found in traditional medicinal systems. The extraction process involves advanced techniques such as chromatography and spectroscopic analysis, which are critical for ensuring purity and efficacy. Researchers are also exploring synthetic pathways to produce Stachyanthuside A in larger quantities, addressing scalability challenges in pharmaceutical development.
Another area of interest is the mechanism of action of Stachyanthuside A. Preliminary studies suggest that it interacts with cellular pathways involved in inflammation and oxidative stress, which are key targets for treating chronic diseases. This aligns with the rising popularity of nutraceuticals and functional foods, as consumers seek natural alternatives to conventional medications. The compound's potential in neuroprotection and cardiovascular health is also under investigation, reflecting broader trends in preventive healthcare.
In addition to its therapeutic potential, Stachyanthuside A is being studied for its role in cosmeceuticals. The skincare industry is increasingly leveraging bioactive compounds for their anti-aging and skin-repair properties. With the global cosmeceutical market expanding rapidly, Stachyanthuside A could emerge as a valuable ingredient in formulations targeting skin hydration and collagen synthesis.
From a regulatory perspective, the safety profile of Stachyanthuside A is a critical consideration. While early studies indicate low toxicity, comprehensive toxicological assessments are necessary to ensure its suitability for human use. This is particularly relevant given the increasing scrutiny of natural product safety and the need for evidence-based medicine.
In conclusion, Stachyanthuside A (CAS No. 864779-30-6) represents a promising candidate for various applications in medicine and cosmetics. Its unique properties and alignment with current trends in health and wellness make it a compound worth watching. As research progresses, we can expect more insights into its full potential and practical applications.
864779-30-6 (Stachyanthuside A) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)